molecular formula C11H11F3O2S B8306189 3-Ethylthio-2-methyl-4-trifluoromethylbenzoic acid CAS No. 1070761-72-6

3-Ethylthio-2-methyl-4-trifluoromethylbenzoic acid

Cat. No.: B8306189
CAS No.: 1070761-72-6
M. Wt: 264.27 g/mol
InChI Key: FWSZIIZJRPKGFU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Ethylthio-2-methyl-4-trifluoromethylbenzoic acid is a useful research compound. Its molecular formula is C11H11F3O2S and its molecular weight is 264.27 g/mol. The purity is usually 95%.
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Properties

CAS No.

1070761-72-6

Molecular Formula

C11H11F3O2S

Molecular Weight

264.27 g/mol

IUPAC Name

3-ethylsulfanyl-2-methyl-4-(trifluoromethyl)benzoic acid

InChI

InChI=1S/C11H11F3O2S/c1-3-17-9-6(2)7(10(15)16)4-5-8(9)11(12,13)14/h4-5H,3H2,1-2H3,(H,15,16)

InChI Key

FWSZIIZJRPKGFU-UHFFFAOYSA-N

Canonical SMILES

CCSC1=C(C=CC(=C1C)C(=O)O)C(F)(F)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

3.00 g (13.5 mmol) of 3-fluoro-2-methyl-4-trifluoromethylbenzoic acid were initially charged in 50 ml of N,N-dimethylformamide. 1.68 g (purity 60% by weight, 41.9 mmol) of NaH were added a little at a time. Towards the end of the evolution of gas, 1.77 g (purity 95% by weight, 27.0 mmol) of ethanethiol were added dropwise. The mixture was stirred at RT for 2 h and then heated at 80° C. for 10 h. The reaction mixture was cooled and, for workup, poured into ice-water and then acidified with concentrated hydrochloric acid. The product precipitated out and was separated off by filtration. What was isolated were 3.7 g of the pure product.
Quantity
3 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Name
Quantity
1.68 g
Type
reactant
Reaction Step Two
Quantity
1.77 g
Type
reactant
Reaction Step Three
[Compound]
Name
ice water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Four
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Five
[Compound]
Name
pure product
Quantity
3.7 g
Type
reactant
Reaction Step Six

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